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Compound of Interest

Compound Name: 1,3-Diethynylbenzene

Cat. No.: B158350

Essential Safety and Handling Guide for 1,3-
Diethynylbenzene

This document provides immediate, essential safety protocols, operational guidelines, and
disposal plans for the handling of 1,3-Diethynylbenzene. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Risk Assessment

1,3-Diethynylbenzene is a combustible liquid whose toxicological properties have not been
fully investigated.[1] It is crucial to handle this chemical with caution, assuming it may present
hazards similar to related compounds, such as skin and eye irritation.[2][3] On intense heating,
it can form explosive mixtures with air, and its vapors, being heavier than air, may spread along
floors.

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.
e P273: Avoid release to the environment.[2]

e P302+P352: IF ON SKIN: Wash with plenty of water.[3]
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure risk. The following equipment
must be worn when handling 1,3-Diethynylbenzene:

PPE Category Specification Rationale

Chemical safety goggles or a Protects against splashes and

Eye & Face Protection )
full-face shield.[1][4][5] vapors.

Chemical-impermeable gloves
] (e.g., Nitrile, Neoprene). ) ]
Hand Protection ) Prevents direct skin contact.
Gloves must be inspected for

integrity before use.[1][2][6]

Fire/flame-resistant and ) )
_ . _ Protects skin from accidental
Body Protection impervious lab coat or )
spills and splashes.
coveralls.[2]

Generally not required if work

is conducted in a well-

ventilated area or fume hood. Prevents inhalation of
Respiratory Protection A NIOSH-approved respirator potentially harmful vapors or
is necessary if aerosols are mists.

generated or ventilation is

inadequate.[5]

All PPE should be removed and disposed of correctly after use to avoid cross-contamination.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for safety.
e Preparation and Engineering Controls:

o Verify that a certified chemical fume hood is operational.
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o Ensure that an eyewash station and a safety shower are unobstructed and within a 10-
second travel distance.[5][7]

o Clear the work area of all ignition sources, including hot plates, open flames, and spark-
producing equipment.[2][5]

o Use only non-sparking tools and explosion-proof ventilation and lighting systems.[2][3][5]

o Ground and bond all containers and receiving equipment to prevent static electricity
buildup.[2][3][5]

e Chemical Handling:

[e]

Don all required PPE as specified in the table above.

o

Conduct all manipulations of 1,3-Diethynylbenzene inside the chemical fume hood.

[¢]

Keep the container tightly sealed when not in use.[2][5]

Avoid direct contact with skin and eyes and prevent inhalation of any vapors.[1][2][6]

o

e Storage:

o Store 1,3-Diethynylbenzene in a tightly closed container in a cool, dry, and well-ventilated
area.[2][5]

o The recommended storage temperature is between 2-8°C.[1][4]

o Store away from incompatible materials, particularly strong oxidizing agents.[5][7]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air immediately. If
breathing is labored, administer oxygen. If
breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[2][6]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area with soap and
copious amounts of water for at least 15

minutes. Seek medical attention.[2][6]

Eye Contact

Flush eyes cautiously with water for at least 15
minutes, holding the eyelids open. Remove
contact lenses if it is safe to do so. Continue

rinsing. Seek immediate medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse the mouth
thoroughly with water. Never give anything by
mouth to an unconscious person. Call a

physician or poison control center immediately.

[2][6]

Spill

Evacuate the area and remove all ignition
sources. Ventilate the space. Wearing full PPE,
cover the spill with a liquid-absorbent, non-
combustible material (e.g., Chemizorb®, sand).
Collect the material into a suitable, closed

container for disposal.[2][6]

Fire

Use dry sand, dry chemical, alcohol-resistant
foam, or carbon dioxide as extinguishing agents.
[5] Firefighters must wear a self-contained
breathing apparatus (SCBA).[2]

Disposal Plan

All waste must be considered hazardous.
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o Waste Collection:

o Collect all 1,3-Diethynylbenzene waste, including contaminated materials and disposable
PPE, in a dedicated, clearly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams.
» Disposal Protocol:

o Waste must be disposed of through a licensed professional waste disposal service.[1]
Options include a chemical destruction plant or controlled incineration with flue gas
scrubbing.[2]

o Do not pour waste down the drain or into any sewer system.[1][2]
o Handle uncleaned, empty containers as if they still contain the product.
o Ensure compliance with all local, regional, and national hazardous waste regulations.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Diethynylbenzene.

Property Value

CAS Number 1785-61-1[4][8]

Molecular Formula C1oH6[4][8]

Molecular Weight 126.15 g/mol [4][8]

Boiling Point 188-189 °C[4]

Density 0.949 g/mL at 25 °C[4]

Flash Point 73 °C (163.4 °F) (closed cup)[4]
Storage Temperature 2-8°C[1][4]

Safe Handling Workflow Diagram
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The following diagram illustrates the logical workflow for the safe handling of 1,3-
Diethynylbenzene, from initial preparation to final disposal.

1. Preparation
- Work in Fume Hood
- Verify Safety Equipment
- Remove Ignition Sources

y

2. Don PPE
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves
- Lab Coat

:

3. Chemical Handling
- Keep Container Closed
- Avoid Contact & Inhalation

Y

Emergency Event
(Spill, Exposure, Fire)

ACTIVATE

y
4. Post-Handling Execute Emergency Procedures
- Wash Hands | - First Aid
- Doff PPE Correctly - Spill Control
- Clean Work Area - Evacuate / Extinguish

5. Storage 6. Disposal

- Tightly Closed Container - Collect in Hazardous Waste
- Cool, Dry, Ventilated Area - Use Licensed Service
- 2-8°C - Follow Regulations
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Caption: Workflow for Safe Handling of 1,3-Diethynylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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